![molecular formula C19H25N3O3 B1226954 1-Butyl-5-[1-(2-phenylethylamino)propylidene]-1,3-diazinane-2,4,6-trione](/img/structure/B1226954.png)
1-Butyl-5-[1-(2-phenylethylamino)propylidene]-1,3-diazinane-2,4,6-trione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-butyl-5-[1-(2-phenylethylamino)propylidene]-1,3-diazinane-2,4,6-trione is a member of barbiturates.
Scientific Research Applications
Structural and Molecular Analysis
- Hydrogen Bonding Motifs: A study on a related compound, 5-butyl-5-ethylbarbituric acid, revealed distinct hydrogen-bonding motifs, including tape and ladder structures, providing insight into molecular interactions and crystal formation (Gelbrich, Zencirci, & Griesser, 2007).
Chemical Reactivity and Synthesis
- Reactivity with Diaminobenzene: The compound's reaction with 1,2-diaminobenzene can yield various compounds depending on the conditions, demonstrating its versatile reactivity in synthetic chemistry (Bailey et al., 1983).
Supramolecular Structures
- Hydrogen-Bonded Chains: Studies on related 1,3-dimethylpyrimidine-2,4,6-triones have shown that these compounds can form hydrogen-bonded chains and frameworks, which is critical for understanding their potential applications in material science and pharmaceuticals (da Silva et al., 2005).
Catalysis and Polymerization
- Olefin Polymerization Catalysts: Nickel(II) and Palladium(II) diimine complexes with 1,4-diaza-2,3-dimethylbutadiene ligands, which are structurally similar, have been explored for their potential in olefin polymerization, indicating possible catalytic applications of the compound (Schmid et al., 2001).
Potential in Drug Development
- Anticancer Drug Candidates: Research has synthesized derivatives of diazinane with aryl amines to explore their potential as anti-glioblastoma agents, suggesting the relevance of similar compounds in drug development (Pianovich et al., 2017).
properties
Molecular Formula |
C19H25N3O3 |
---|---|
Molecular Weight |
343.4 g/mol |
IUPAC Name |
1-butyl-5-[C-ethyl-N-(2-phenylethyl)carbonimidoyl]-6-hydroxypyrimidine-2,4-dione |
InChI |
InChI=1S/C19H25N3O3/c1-3-5-13-22-18(24)16(17(23)21-19(22)25)15(4-2)20-12-11-14-9-7-6-8-10-14/h6-10,24H,3-5,11-13H2,1-2H3,(H,21,23,25) |
InChI Key |
PMELUTGRAOORHI-UHFFFAOYSA-N |
SMILES |
CCCCN1C(=C(C(=O)NC1=O)C(=NCCC2=CC=CC=C2)CC)O |
Canonical SMILES |
CCCCN1C(=C(C(=O)NC1=O)C(=NCCC2=CC=CC=C2)CC)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.